2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetaldehyde

• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol
• IUPAC Name: 2-(9-pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetaldehyde
• InChI: InChI=1S/C16H21NO2/c18-11-8-15(14-5-1-4-10-17-14)9-12-19-16(13-15)6-2-3-7-16/h1,4-5,10-11H,2-3,6-9,12-13H2
• InChI Key: NVGSPCSQFOQQPW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(CCO2)(CC=O)C3=CC=CC=N3

Description

2-(9-Pyridin-2-yl-6-oxaspiro[45]decan-9-yl)acetaldehyde is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetaldehyde typically involves multi-step organic reactions. One common approach is the reaction of pyridine derivatives with spirocyclic intermediates under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired spirocyclic structure .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetaldehyde can undergo various types of chemical reactions, including:

Oxidation: Conversion to corresponding acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetaldehyde has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetaldehyde involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)ethanamine
• 2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetonitrile

Uniqueness

2-(9-Pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetaldehyde is unique due to its specific spirocyclic structure and the presence of both pyridine and aldehyde functional groups. This combination of features imparts distinct chemical and biological properties, making it a valuable compound for various research applications .